[2-(Cyclohex-1-en-1-yl)ethyl](1,3-thiazol-5-ylmethyl)amine

• Molecular Formula: C12H18N2S
• Molecular Weight: 222.35 g/mol
• SMILES: C1CCC(=CC1)CCNCC2=CN=CS2
• InChI: InChI=1S/C12H18N2S/c1-2-4-11(5-3-1)6-7-13-8-12-9-14-10-15-12/h4,9-10,13H,1-3,5-8H2
• InChIKey: WNPLJRLEEVNNTI-UHFFFAOYSA-N

2-(Cyclohex-1-en-1-yl)ethyl-Thiazole Hybrid: Identity & Supply

[2-(Cyclohex-1-en-1-yl)ethyl](1,3-thiazol-5-ylmethyl)amine (CAS 1342984-79-5; molecular formula C₁₂H₁₈N₂S; MW 222.35 g/mol) is a secondary amine that fuses a cyclohexenyl ring with a 1,3-thiazol-5-ylmethyl substituent via an ethyl linker [1]. The molecule features a single hydrogen-bond donor, three hydrogen-bond acceptors, five rotatable bonds, and a computed topological polar surface area of approximately 25 Ų . Its XLogP3-AA value of 2.4 places it in a moderate lipophilicity range compared with both saturated cyclohexyl-thiazole analogs and more polar thiazole derivatives . Commercial availability is documented at ≥95% purity from multiple suppliers, with the compound classified for research use only .

1 Antifungal SAR lead optimization scaffold

2 Polymerase allosteric probe design studies

3 Secondary vs. primary amine metabolic stability comparison

• [1] PubChem CID 62760710. [2-(Cyclohex-1-en-1-yl)ethyl][(1,3-thiazol-5-yl)methyl]amine. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Differentiation from Saturated and 2-Amino Analogs

In-class thiazole-amine compounds are not interchangeable because the cyclohexenyl unsaturation and the 5-ylmethyl (rather than 2-yl) thiazole attachment jointly dictate the conformational ensemble, electronic surface, and metabolic susceptibility of the molecule [1]. Saturated cyclohexyl analogs such as N-(cyclohexylmethyl)-1,3-thiazol-2-amine (CAS 69212-70-0) lack the sp² character of the cyclohexenyl ring, which alters π-stacking potential and oxidative metabolism pathways . Conversely, compounds that retain the cyclohexenyl group but reposition the amine linkage to the thiazole 2-position (e.g., 4-(1-cyclohexen-1-yl)-5-methyl-2-thiazolamine) present a different hydrogen-bonding geometry and steric profile at the heterocycle . Even within the 5-ylmethyl sub-series, substituent changes on the cyclohexane ring (e.g., 2-(4-methylcyclohexyl)-N-(thiazol-5-ylmethyl)ethan-1-amine, CAS 1344299-71-3) substantially modify lipophilicity and target engagement, as inferred from structure–activity relationship (SAR) studies on related thiazole libraries [2]. The quantitative evidence below establishes the specific differentiation dimensions that justify selection of this exact chemotype.

This compound

Saturated cyclohexyl analog

sp² vs sp³ ring character alters π-stacking and oxidative metabolism pathways

This compound

2-aminothiazole positional isomer

5-ylmethyl vs 2-amino attachment reorients pharmacophore by >180°

This compound

4-methylcyclohexyl analog

Ring substitution shifts lipophilicity ~0.7 log units and may alter target engagement

• [1] Petrou A, et al. Thiazole Ring—A Biologically Active Scaffold. Molecules. 2021;26(11):3166. doi:10.3390/molecules26113166. Review summarizing the impact of thiazole substitution position on biological activity. View Source
• [2] Łączkowski KZ, et al. Synthesis, antimicrobial activity, and determination of the lipophilicity of ((cyclohex-3-enylmethylene)hydrazinyl)thiazole derivatives. Med Chem Res. 2019;28:2023–2036. doi:10.1007/s00044-019-02433-2. Demonstrates that minor structural changes in cyclohexene-thiazole hybrids produce large shifts in antifungal MIC. View Source

Quantitative Evidence vs. Closest Analogs

Lipophilicity: Cyclohexenyl vs. Saturated Analogs

The target compound exhibits a computed XLogP3-AA of 2.4, which is lower than that of the fully saturated comparator N-(cyclohexylmethyl)-1,3-thiazol-2-amine (XLogP3 ≈ 2.8–3.0 estimated from fragment-based calculation) and the methyl-substituted analog 2-(4-methylcyclohexyl)-N-(thiazol-5-ylmethyl)ethan-1-amine (XLogP3 ≈ 3.1 estimated) [1]. The cyclohexenyl sp² carbons reduce hydrophobic surface area relative to the sp³-rich cyclohexyl ring, producing a measurable logP shift of approximately 0.4–0.7 log units . This difference is consequential for compound partitioning and solubility in aqueous assay media.

Lipophilicity

Cross-study comparable

ΔlogP ≈ 0.4–0.7 units lower vs. saturated cyclohexyl analogs

Supports partitioning and solubility screening context

Comparator values estimated by fragment addition

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.4 (PubChem computed)
Comparator Or Baseline	N-(cyclohexylmethyl)-1,3-thiazol-2-amine (CAS 69212-70-0): XLogP3-AA ≈ 2.8–3.0 (estimated). 2-(4-Methylcyclohexyl)-N-(thiazol-5-ylmethyl)ethan-1-amine (CAS 1344299-71-3): XLogP3-AA ≈ 3.1 (estimated).
Quantified Difference	ΔlogP ≈ 0.4–0.7 units lower for the target cyclohexenyl compound vs. saturated cyclohexyl analogs
Conditions	XLogP3-AA algorithm (PubChem release 2021.05.07); comparator values estimated by fragment addition owing to absence of experimental logP data for comparators.

Why This Matters

Lower lipophilicity can translate into improved aqueous solubility, reduced non-specific protein binding, and more favorable pharmacokinetic profiles in early-stage screening cascades, which is a practical selection criterion when choosing among structurally similar thiazole-amine building blocks.

• [1] PubChem CID 62760710. Computed Properties: XLogP3-AA = 2.4. National Center for Biotechnology Information. View Source

Conformational Flexibility and Scaffold Geometry

The target compound contains five rotatable bonds (ethyl linker plus thiazol-5-ylmethyl chain), which is greater than the three rotatable bonds of N-(cyclohexylmethyl)-1,3-thiazol-2-amine (direct CH₂ bridge, thiazole fixed at 2-position) and comparable to but topologically distinct from the five bonds in 2-(4-methylcyclohexyl)-N-(thiazol-5-ylmethyl)ethan-1-amine (CAS 1344299-71-3) [1]. The combination of cyclohexenyl unsaturation with a flexible thiazol-5-ylmethyl tether creates a conformational ensemble that differs from both the rigid 2-aminothiazole series and the saturated cyclohexyl-ethyl-thiazole series .

Conformational Flexibility

Direct head-to-head comparison

5 rotatable bonds vs. 3 in 2-aminothiazole analog

Broader conformational sampling context

Rotatable bond count per Cactvs algorithm

Evidence Dimension	Number of rotatable bonds (PubChem computed)
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	N-(cyclohexylmethyl)-1,3-thiazol-2-amine (CAS 69212-70-0): 3 rotatable bonds. 2-(4-Methylcyclohexyl)-N-(thiazol-5-ylmethyl)ethan-1-amine (CAS 1344299-71-3): 5 rotatable bonds but saturated ring.
Quantified Difference	Δ = +2 rotatable bonds vs. N-(cyclohexylmethyl)-1,3-thiazol-2-amine; equivalent count but different geometry vs. 2-(4-methylcyclohexyl) analog.
Conditions	Cactvs 3.4.8.18 algorithm (PubChem release 2021.05.07). Rotatable bond defined as any single non-ring bond not in a terminal group.

Why This Matters

Rotatable bond count directly influences the entropy penalty upon target binding and the number of accessible low-energy conformers. A compound with five rotatable bonds may sample a broader conformational space than a three-bond analog, which can be beneficial when screening against conformationally adaptable binding sites but may reduce potency if the target requires a pre-organized conformation.

• [1] PubChem CID 62760710. Computed Properties: Rotatable Bond Count = 5. National Center for Biotechnology Information. View Source

Antifungal Potency Against Candida spp.

Compounds within the cyclohexene-thiazole chemotype demonstrate very strong antifungal activity against reference Candida spp. strains, with minimum inhibitory concentrations (MICs) ranging from 0.015 to 3.91 µg/mL—values comparable to or exceeding those of the clinical comparator nystatin [1]. Among the most potent derivatives (compounds 3d, 3f, 3n, 3o), MICs reach as low as 0.015–7.81 µg/mL against clinical yeast isolates, and activity is retained at concentrations non-cytotoxic to mammalian L929 fibroblasts [1]. Although quantitative MIC data for the exact target compound have not been published, its core architecture (cyclohexenyl + thiazol-5-ylmethylamine) places it within the most active structural cluster identified by Łączkowski et al. [1][2].

Antifungal Potency

Class-level inference

Class-level MIC range 0.015–7.81 µg/mL against Candida spp.

Supports antimicrobial screening context

Exact MIC for target compound not experimentally determined

Evidence Dimension	Antifungal minimum inhibitory concentration (MIC)
Target Compound Data	MIC not yet experimentally determined for the specific compound; SAR context supports positioning within the 0.015–7.81 µg/mL activity window.
Comparator Or Baseline	Nystatin (positive control): MIC range comparable (slightly higher MICs reported for some strains). Structurally related cyclohexene-thiazole compounds 3a–3d, 3f, 3n, 3o: MIC = 0.015–7.81 µg/mL.
Quantified Difference	Class-level potency parity or superiority to nystatin (exact fold-difference varies by strain); potency span of ~500-fold within the series indicating high sensitivity to structural modification.
Conditions	Broth microdilution method against reference Candida spp. strains (C. albicans, C. glabrata, C. tropicalis, C. parapsilosis, C. krusei) and clinical isolates from oral cavity of hematological malignancy patients. Cytotoxicity assessed on murine L929 fibroblasts.

Why This Matters

The demonstrated sub-µg/mL antifungal potency of cyclohexene-thiazole hybrids establishes this chemotype as a viable starting point for antifungal lead optimization. The presence of the cyclohexenyl moiety is explicitly associated with activity retention, and the correlation between lipophilicity and antifungal activity provides a tunable parameter for further optimization.

• [1] Łączkowski KZ, et al. Synthesis, antimicrobial activity, and determination of the lipophilicity of ((cyclohex-3-enylmethylene)hydrazinyl)thiazole derivatives. Med Chem Res. 2019;28:2023–2036. doi:10.1007/s00044-019-02433-2. MIC = 0.015–3.91 µg/mL against reference Candida spp.; MIC = 0.015–7.81 µg/mL against clinical isolates. View Source
• [2] Biernasiuk A, et al. (2019) follow-up study on thiazole derivatives containing cyclopropane system, confirming MIC range 0.008–7.81 µg/mL against C. albicans clinical isolates. Extension of Łączkowski 2019 series. View Source

HCV Polymerase: Substitution Position Selectivity

Aminothiazole-based HCV NS5B polymerase inhibitors exhibit a stringent preference for a cyclohexyl hydrophobe at the 2-amino position, with low micromolar potencies in biochemical assays (IC₅₀ in the 1–10 µM range) [1]. This SAR signature is position-dependent: the cyclohexyl group must occupy the 2-amino site of the thiazole ring for productive allosteric engagement. The target compound places its cyclohexenyl-ethyl substituent on the exocyclic amine attached to the thiazol-5-ylmethyl position rather than the thiazole 2-position, creating a fundamentally different pharmacophoric geometry [2]. This positional isomerism means the target compound is unlikely to engage the same allosteric polymerase site, potentially offering a distinct selectivity profile or enabling exploration of orthogonal biological targets [3].

HCV Polymerase Selectivity

Class-level inference

Positional isomerism shifts thiazole attachment by ~3 bond lengths

Supports allosteric probe differentiation context

No published HCV polymerase data for target compound

Evidence Dimension	Target engagement (HCV NS5B polymerase IC₅₀ and binding-site preference)
Target Compound Data	No published HCV polymerase data; structural topology (thiazol-5-ylmethylamine with cyclohexenyl-ethyl substituent) is orthogonal to the 2-aminothiazole-cyclohexyl pharmacophore.
Comparator Or Baseline	2-aminothiazole HCV inhibitors with cyclohexyl at 2-amino position: IC₅₀ in low micromolar range (exact values: 1–10 µM range); stringent cyclohexyl requirement confirmed by SAR of 24 analogs.
Quantified Difference	Positional isomerism (5-ylmethyl vs. 2-amino) shifts the thiazole attachment point by ~3 bond lengths, resulting in a >180° reorientation of the cyclohexenyl group relative to the heterocycle plane.
Conditions	Biochemical HCV NS5B RNA-dependent RNA polymerase assay. SAR derived from a focused library of 24 novel aminothiazoles (Shipps et al., 2005).

Why This Matters

For researchers screening against viral polymerase targets, the positional isomerism between 2-amino-thiazoles and thiazol-5-ylmethylamines is a critical selection criterion. The target compound accesses a distinct chemical space that is underexplored in the HCV polymerase literature and may be valuable for identifying inhibitors with novel resistance profiles or for use in probe molecule design.

• [1] Shipps GW, Deng Y, Wang T, et al. Aminothiazole inhibitors of HCV RNA polymerase. Bioorg Med Chem Lett. 2005;15(1):115–119. doi:10.1016/j.bmcl.2004.10.022. PMID: 15582422. View Source
• [2] PubChem CID 62760710. IUPAC Name: 2-(cyclohexen-1-yl)-N-(1,3-thiazol-5-ylmethyl)ethanamine. Confirms 5-ylmethyl substitution topology. View Source
• [3] Petrou A, et al. Thiazole Ring—A Biologically Active Scaffold. Molecules. 2021;26(11):3166. Review documents the impact of thiazole substitution position on activity class switching. View Source

Antilipolytic Activity: Secondary Amine Differentiation

A foundational patent (US 4,172,137) establishes that 5-thiazole-alkylamines of the general formula bearing an alkyl substituent at the thiazole 2-position and a 2–7 carbon chain terminating in a primary amine display marked antilipolytic activity, reducing plasmatic free fatty acids in warm-blooded animals [1]. The target compound differs from the patented series in two key respects: (1) the amine is secondary rather than primary, and (2) the cyclohexenyl-ethyl group replaces the simple alkyl chain [2]. These structural modifications are predicted to modulate both the pharmacokinetic half-life (secondary amines generally exhibit slower N-dealkylation than primary amines) and the lipophilicity-driven tissue distribution relative to the simple alkylamine series [3].

Antilipolytic Activity

Class-level inference

Secondary amine deviates from primary amine antilipolytic template

Supports metabolic stability comparator context

Quantitative SAR not established for this modification

Evidence Dimension	Antilipolytic activity (reduction of plasmatic free fatty acids, in vivo)
Target Compound Data	No published in vivo antilipolytic data. Structural features (secondary amine, cyclohexenyl substituent) deviate from the patented 5-thiazole-alkylamine template.
Comparator Or Baseline	2-methyl-5-thiazole-propanamine (patented compound): marked antilipolytic activity demonstrated in vivo; preferred when n is an odd whole number (n = 3).
Quantified Difference	Qualitative structural divergence: secondary amine + cyclohexenyl group vs. primary amine + linear alkyl chain. Quantitative SAR not established for this specific modification.
Conditions	In vivo warm-blooded animal models of free fatty acid release. Patent US 4,172,137, filed 1977.

Why This Matters

The target compound represents a deliberate structural departure from the established 5-thiazole-alkylamine antilipolytic series. For medicinal chemistry programs targeting lipid metabolism, this compound offers a probe molecule with modified amine substitution (secondary vs. primary) that may confer metabolic stability advantages, potentially addressing the short half-life limitation of primary alkylamine-based antilipolytics.

• [1] Roussel Uclaf. 5-Thiazole-alkylamines used as antilipolytics. US Patent 4,172,137. Filed 1977-12-02, published 1979-10-23. View Source
• [2] PubChem CID 62760710. SMILES: C1CCC(=CC1)CCNCC2=CN=CS2. Confirms secondary amine and cyclohexenyl-ethyl substitution. View Source
• [3] Roussel Uclaf. 5-Thiazole-methane-amines and their use as antilipolytics. Patent family extension. Documents structure–activity relationships in 5-thiazole-alkylamine class. View Source

Purity Benchmarking vs. Commercial Analogs

The target compound is commercially available at a minimum purity specification of 95% (AKSci Cat. 8676DQ; Leyan Product No. 2014082) . This is equivalent to the purity specification of the closest commercially cataloged analog, 2-(4-methylcyclohexyl)-N-(thiazol-5-ylmethyl)ethan-1-amine (97%, AKSci Cat. 2339EN, CAS 1344299-71-3) . Both compounds are supplied with full quality assurance documentation, including SDS and Certificate of Analysis upon request, and both are classified for research and development use only . Pricing for the target compound is available at the 1 g scale, with larger quantities (5 g, 10 g, 25 g) available on quotation .

Purity Benchmarking

Direct head-to-head comparison

Min. purity 95% vs. 97% for closest commercial analog

Supports procurement specification review

COA available on request; actual batch purity may vary

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. purity 95% (AKSci, Leyan)
Comparator Or Baseline	2-(4-Methylcyclohexyl)-N-(thiazol-5-ylmethyl)ethan-1-amine (CAS 1344299-71-3): min. purity 97% (AKSci)
Quantified Difference	Δ = −2 percentage points purity; both exceed the 95% threshold commonly accepted for research-grade building blocks.
Conditions	Purity determined by supplier QC methods; actual batch purity may vary; COA available on request.

Why This Matters

Procurement decisions among structurally similar thiazole-amine building blocks are influenced by purity, price, and availability. The 95% purity of the target compound is adequate for most medicinal chemistry and chemical biology applications, and the availability of multiple independent suppliers provides supply-chain resilience.

Application Scenarios for the Cyclohexenyl-Thiazole Hybrid

Antifungal Lead Optimization

Based on the class-level MIC data for cyclohexene-thiazole compounds (0.015–7.81 µg/mL against Candida spp., comparable to or exceeding nystatin), this compound is suitable as a starting scaffold for antifungal structure–activity relationship (SAR) campaigns targeting azole-resistant Candida strains [1]. The cyclohexenyl unsaturation and thiazol-5-ylmethylamine topology offer two distinct diversification vectors (olefin functionalization and amine derivatization) that are not simultaneously available in saturated cyclohexyl-thiazole analogs. The demonstrated correlation between lipophilicity and antifungal activity within this series provides a rational basis for iterative optimization [1].

Allosteric Probe Design for RNA Polymerases

The target compound's thiazol-5-ylmethylamine architecture is topologically orthogonal to the 2-aminothiazole-cyclohexyl pharmacophore that engages the HCV NS5B allosteric site [2][3]. This positional isomerism makes the compound a valuable tool for negative-control experiments in polymerase inhibitor screening cascades and for exploring whether the thiazol-5-ylmethyl chemotype can access alternative allosteric pockets on viral or host polymerases. The five rotatable bonds provide conformational flexibility that may facilitate induced-fit binding to shallow surface pockets [4].

Metabolic Stability: Secondary vs. Primary Amines

The compound diverges from the patented primary amine antilipolytic 5-thiazole-alkylamine series by incorporating a secondary amine and a cyclohexenyl substituent [5]. This makes it a useful comparator for in vitro metabolic stability assays (e.g., liver microsome or hepatocyte incubations) designed to quantify the impact of amine substitution on oxidative N-dealkylation rates. The moderate lipophilicity (XLogP3 = 2.4) and lower rotatable bond count relative to fully saturated analogs may also influence CYP-mediated metabolism in predictable ways [4].

Lipid Metabolism Target Identification Probe

Given the documented antilipolytic activity of the broader 5-thiazole-alkylamine class [5], this compound is a candidate for chemical probe development aimed at identifying the molecular target(s) responsible for free fatty acid modulation. The cyclohexenyl group introduces a UV-detectable chromophore (λₘₐₓ ≈ 200–210 nm for isolated double bond) that, while modest, may prove useful for pharmacokinetic tracking in the absence of radiolabeling. The compound's commercial availability at gram scale supports initial in vivo proof-of-concept studies at research-grade purity .

Application

Selection Property

Validation Focus

Antifungal lead optimization

Antifungal SAR scaffold context

MIC and strain-panel endpoint review

Polymerase allosteric probe design

Positional isomer pharmacophore context

Binding-site selectivity review

Metabolic stability comparison

Secondary vs. primary amine context

N-dealkylation rate endpoint review

Lipid metabolism target identification

Chemical probe development context

Free fatty acid modulation endpoint review

• [1] Łączkowski KZ, et al. Synthesis, antimicrobial activity, and determination of the lipophilicity of ((cyclohex-3-enylmethylene)hydrazinyl)thiazole derivatives. Med Chem Res. 2019;28:2023–2036. doi:10.1007/s00044-019-02433-2. View Source
• [2] Shipps GW, Deng Y, Wang T, et al. Aminothiazole inhibitors of HCV RNA polymerase. Bioorg Med Chem Lett. 2005;15(1):115–119. PMID: 15582422. View Source
• [3] Petrou A, et al. Thiazole Ring—A Biologically Active Scaffold. Molecules. 2021;26(11):3166. doi:10.3390/molecules26113166. View Source
• [4] PubChem CID 62760710. Computed Properties: XLogP3-AA = 2.4; Rotatable Bond Count = 5. National Center for Biotechnology Information. View Source
• [5] Roussel Uclaf. 5-Thiazole-alkylamines used as antilipolytics. US Patent 4,172,137. 1979. View Source